2-(3-Amino-1H-1,2,4-triazol-5-yl)phenol nitrate

• IUPAC Name: 2-(3-amino-1H-1,2,4-triazol-5-yl)phenol;nitric acid
• InChI: InChI=1S/C8H8N4O.HNO3/c9-8-10-7(11-12-8)5-3-1-2-4-6(5)13;2-1(3)4/h1-4,13H,(H3,9,10,11,12);(H,2,3,4)
• InChI Key: OXDRGZXEAWVRIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC(=NN2)N)O.[N+](=O)(O)[O-]
• Molecular Formula: C8H9N5O4
• Molecular Weight: 239.19 g/mol

Description

1,2,4-Triazole derivatives are a type of heterocyclic compound. These compounds contain a 1,2,4-triazole ring, which is a ring structure containing two carbon atoms and three nitrogen atoms. They are often used in medicinal chemistry due to their ability to form hydrogen bonds with different targets, which can improve their pharmacokinetics, pharmacological, and toxicological properties.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives can be achieved through several pathways. For example, one method involves the use of starting materials such as succinic anhydride, aminoguanidine hydrochloride, and a variety of amines. The choice of pathway and sequence of reagents introduction to the reaction depends on the amine nucleophilicity.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives can be confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives can vary depending on the specific compound. For example, one compound, 1-(2,4-dichlorophenyl)-3-phenyl-2-(1H-1,2,4-triazol-1-yl) propan-1-one, has a melting point of 121–123 °C.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Antifungal Agents : Researchers have explored the potential of 2-(3-Amino-1H-1,2,4-triazol-5-yl)phenol nitrate as an antifungal agent. .
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Energetic Materials and Propellants

• Nitrogen-Rich Compounds : Researchers have synthesized 2-(3-Amino-1H-1,2,4-triazol-5-yl)phenol nitrate and its derivatives, including azido and nitro groups, as well as a diazene bridge. .

Organic Synthesis and Methodology

• Synthetic Pathways : The compound has been prepared through complementary pathways using succinic anhydride, aminoguanidine hydrochloride, and various amines. .
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Mechanism of Action

Target of Action

Compounds with a similar 1,2,4-triazole structure have been reported to possess a wide spectrum of pharmacological activities . They have been reported to inhibit kinases , lysine-specific demethylase 1 , and acidic mammalian chitinase .

Mode of Action

A related compound, [2-(3-hetaryl-1,2,4-triazol-5-yl)phenyl]amine, has been studied . The reaction occurs by the formation of a C-N bond between the nitrogen of the amino group and the carbonyl carbon, and the simultaneous proton transfer from nitrogen N1 to oxygen of the C=O bond .

Biochemical Pathways

The synthesis of related 1,2,4-triazoles involves intramolecular cyclocondensation of amidoguanidines, thermal condensation of n-cyanoimidates with hydrazine, and 1,3-dipolar cycloaddition of hydrazonoyl derivatives and carbodiimides .

Result of Action

Related 1,2,4-triazoles have been reported to possess antiviral, antibacterial, antifungal, anticancer, and anticonvulsant properties .

Action Environment

The extensive hydrogen bonding interactions between the cations and anions of related compounds lead to a complex 3d network, which contributes greatly to the high density, insensitivity, and thermal stability of the compounds .

Safety and Hazards

The safety and hazards of 1,2,4-triazole derivatives can vary depending on the specific compound. Some compounds have been evaluated for safety on normal cell lines and have shown proper selectivity against normal and cytotoxic cancerous cell lines.

Future Directions

The future directions of research into 1,2,4-triazole derivatives could involve the discovery and development of more effective and potent compounds, particularly for use as anticancer agents. This is one of the most clinical challenges in modern medicinal chemistry.